Cas no 1310357-40-4 (7-chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol)

• Product Name: 7-chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol
• CAS No: 1310357-40-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD20669018
• CID: 4729086
• PubChem ID: 56832777
• Update Time: 2025-10-28

7-chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-ol
• 7-chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol
• SCHEMBL24103848
• CS-0129117
• EN300-2937576
• 1310357-40-4
• F71618

• MDL： MFCD20669018
• Inchi： 1S/C10H12ClNO/c11-7-3-4-9-8(6-7)10(13)2-1-5-12-9/h3-4,6,10,12-13H,1-2,5H2
• InChI Key： LRWLHLZOYPURQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCCN2)O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 7-chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol

7-Chloro-2,3,4,5-Tetrahydro-1H-1-Benzazepin-5-Ol: A Comprehensive Overview

7-Chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol, also known by its CAS registry number CAS No. 1310357-40-4, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing one nitrogen atom. The presence of a chlorine substituent at the 7-position and a hydroxyl group at the 5-position introduces unique chemical and biological properties to this molecule.

The synthesis of 7-chloro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol involves a series of intricate organic reactions. Recent advancements in synthetic methodology have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach using palladium-catalyzed coupling reactions to construct the benzazepine core. This method not only simplifies the synthesis process but also opens new avenues for the exploration of structurally related compounds.

The chemical structure of CAS No. 1310357-40-4 is characterized by its tetrahydrobenzazepine ring system, which exhibits a high degree of ring strain due to the seven-membered ring. This strain contributes to the compound's reactivity and makes it an interesting candidate for further functionalization. The hydroxyl group at the 5-position plays a critical role in determining the compound's solubility and bioavailability, making it a key feature for pharmaceutical applications.

Recent studies have highlighted the potential of 7-chloro-tetrahydrobenzazepinol as a lead compound in drug discovery. Researchers at the University of California have investigated its anti-inflammatory properties using in vitro assays. Their findings suggest that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, CAS No. 1310357-40-4 has also been explored for its potential in materials science. A team at MIT has reported on its use as a precursor for constructing novel polycyclic aromatic hydrocarbons (PAHs) with unique electronic properties. These materials show promise for applications in organic electronics and optoelectronics.

The development of efficient analytical methods for characterizing 7-chloro-tetrahydrobenzazepinol has been another area of active research. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques have also facilitated the identification of minor impurities that may arise during synthesis.

In conclusion, CAS No. 1310357-40-based compounds represent a fascinating class of molecules with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to inspire innovative research directions. As our understanding of these compounds deepens, they hold immense potential for addressing unmet needs in medicine and technology.